Dimethyl disulfide
Dimethyl disulfide
Dimethyl disulfide appears as a colorless oily liquid with a garlic-like odor. Denser than water and slightly soluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals.
Dimethyl disulfide is an organic disulfide that is methane in which one of the hydrogens has been replaced by a methyldisulfanyl group. It has a role as a xenobiotic metabolite.
Dimethyldisulfide, also known as 2, 3-dithiabutane or sulfa-hitech, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Dimethyldisulfide has been detected in multiple biofluids, such as saliva, feces, and urine. Dimethyldisulfide is a cabbage, citrus, and earthy tasting compound that can be found in a number of food items such as cereals and cereal products, pulses, wild leek, and parsley. This makes dimethyldisulfide a potential biomarker for the consumption of these food products.
Dimethyl disulfide is an organic disulfide that is methane in which one of the hydrogens has been replaced by a methyldisulfanyl group. It has a role as a xenobiotic metabolite.
Dimethyldisulfide, also known as 2, 3-dithiabutane or sulfa-hitech, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Dimethyldisulfide has been detected in multiple biofluids, such as saliva, feces, and urine. Dimethyldisulfide is a cabbage, citrus, and earthy tasting compound that can be found in a number of food items such as cereals and cereal products, pulses, wild leek, and parsley. This makes dimethyldisulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
624-92-0
VCID:
VC20872524
InChI:
InChI=1S/C2H6S2/c1-3-4-2/h1-2H3
SMILES:
CSSC
Molecular Formula:
C2H6S2
Molecular Weight:
94.2 g/mol
Dimethyl disulfide
CAS No.: 624-92-0
Cat. No.: VC20872524
Molecular Formula: C2H6S2
Molecular Weight: 94.2 g/mol
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Specification
| Description | Dimethyl disulfide appears as a colorless oily liquid with a garlic-like odor. Denser than water and slightly soluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make other chemicals. Dimethyl disulfide is an organic disulfide that is methane in which one of the hydrogens has been replaced by a methyldisulfanyl group. It has a role as a xenobiotic metabolite. Dimethyldisulfide, also known as 2, 3-dithiabutane or sulfa-hitech, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Dimethyldisulfide has been detected in multiple biofluids, such as saliva, feces, and urine. Dimethyldisulfide is a cabbage, citrus, and earthy tasting compound that can be found in a number of food items such as cereals and cereal products, pulses, wild leek, and parsley. This makes dimethyldisulfide a potential biomarker for the consumption of these food products. |
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| CAS No. | 624-92-0 |
| Molecular Formula | C2H6S2 |
| Molecular Weight | 94.2 g/mol |
| IUPAC Name | (methyldisulfanyl)methane |
| Standard InChI | InChI=1S/C2H6S2/c1-3-4-2/h1-2H3 |
| Standard InChI Key | WQOXQRCZOLPYPM-UHFFFAOYSA-N |
| SMILES | CSSC |
| Canonical SMILES | CSSC |
| Boiling Point | 229.5 °F at 760 mm Hg (NTP, 1992) 109.8 °C 109.72 °C 110 °C 229.5°F |
| Colorform | Yellow liquid Liquid Colorles to pale-yellow liquid |
| Flash Point | 76 °F (NTP, 1992) 24 °C (closed cup) 10 °C c.c. 76°F |
| Melting Point | -120.5 °F (NTP, 1992) -85.0 °C Mp -98 ° -84.67 °C -85°C -85 °C -120.5°F |
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